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Abstract: This document provides a comprehensive overview of the principal spectroscopic

techniques for the characterization and quantification of diclofenac, a widely used non-steroidal

anti-inflammatory drug (NSAID). Detailed application notes and experimental protocols are

presented for Ultraviolet-Visible (UV-Vis) Spectroscopy, Fourier Transform Infrared (FTIR)

Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry

(MS). Quantitative data is summarized in structured tables for ease of comparison, and logical

workflows are illustrated using diagrams to guide the analytical process.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a versatile and widely used technique for the quantitative analysis of

diclofenac in bulk and pharmaceutical dosage forms. The method is based on the absorption of

ultraviolet radiation by the aromatic rings and conjugated systems within the diclofenac

molecule.

Application Notes:

The wavelength of maximum absorbance (λmax) for diclofenac is solvent-dependent but

typically falls within the range of 275-285 nm.[1][2] Distilled water, methanol, and ethanol are

common solvents for the analysis of diclofenac sodium and potassium salts.[1][2][3] The Beer-

Lambert law is obeyed over a range of concentrations, allowing for the construction of a
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calibration curve for quantitative measurements.[1][3] This technique is simple, rapid, and

economical, making it suitable for routine quality control analysis.[4][5]

Quantitative Data Summary:

Parameter Value Solvent Reference(s)

λmax 275 nm Distilled Water [1]

λmax 276 nm Methanol [6]

λmax 282.2 nm Methanol [7]

λmax 285 nm Ethanol (96%) [2]

λmax 340 nm Water [4]

Linearity Range 8-16 µg/mL Distilled Water [1]

Linearity Range 10-50 µg/mL Methanol [3]

Linearity Range 5-30 µg/mL Ethanol (96%) [2]

Linearity Range 1.0–30 µg/ml Nitric Acid (63% w/v)

Limit of Detection

(LOD)
1.03 µg/mL Not Specified [5]

Limit of Quantitation

(LOQ)
3.12 µg/mL Not Specified [5]

Experimental Protocol:

Objective: To determine the concentration of diclofenac sodium in a sample using UV-Vis

spectrophotometry.

Materials:

Diclofenac sodium reference standard

Sample containing diclofenac sodium (e.g., tablets)
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Methanol (or other suitable solvent)

Volumetric flasks (10 mL, 100 mL)

Pipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure:

Preparation of Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of diclofenac sodium reference standard.

Transfer the standard to a 100 mL volumetric flask.

Dissolve and make up to the mark with the chosen solvent (e.g., methanol).

Preparation of Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock solution. For a linearity

range of 10-50 µg/mL, pipette 1, 2, 3, 4, and 5 mL of the stock solution into separate 10

mL volumetric flasks and dilute to the mark with the solvent.

Preparation of Sample Solution:

For tablets, weigh and finely powder a number of tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of diclofenac sodium and

transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of solvent and sonicate for 15 minutes to ensure complete

dissolution.

Make up the volume to 100 mL with the solvent and mix well.

Filter the solution to remove any insoluble excipients.
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Dilute the filtrate with the solvent to obtain a final concentration within the linearity range.

Spectrophotometric Measurement:

Set the spectrophotometer to scan the UV region from 400 nm to 200 nm.

Use the solvent as a blank to zero the instrument.

Record the absorbance of each working standard solution and the sample solution at the

λmax (e.g., 276 nm for methanol).

Data Analysis:

Construct a calibration curve by plotting the absorbance of the working standard solutions

against their corresponding concentrations.

Determine the concentration of diclofenac sodium in the sample solution from the

calibration curve using the measured absorbance.

Calculate the amount of diclofenac sodium in the original sample.

Logical Workflow for UV-Vis Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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